Cas no 875644-71-6 (5-(Bromomethyl)-3-methyl-1,2,4-oxadiazole)

5-(Bromomethyl)-3-methyl-1,2,4-oxadiazole is a versatile brominated heterocyclic compound primarily used as an intermediate in organic synthesis. Its reactive bromomethyl group enables efficient functionalization, making it valuable for constructing more complex molecular architectures, particularly in pharmaceutical and agrochemical research. The 1,2,4-oxadiazole core contributes to its stability while allowing further derivatization. This compound is particularly useful in nucleophilic substitution reactions and cross-coupling methodologies. Its well-defined structure and high purity ensure reproducibility in synthetic applications. Careful handling is advised due to its potential reactivity, but its utility in introducing the 3-methyl-1,2,4-oxadiazole moiety makes it a practical choice for targeted synthesis.

5-(Bromomethyl)-3-methyl-1,2,4-oxadiazole structure

875644-71-6 structure

Product Name:5-(Bromomethyl)-3-methyl-1,2,4-oxadiazole

CAS No:875644-71-6

MF:C₄H₅BrN₂O

MW:176.999299764633

CID:2130539

PubChem ID:20434386

Update Time:2025-05-28

5-(Bromomethyl)-3-methyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- 5-(bromomethyl)-3-methyl-1,2,4-oxadiazole
- NE34097
- 5-bromomethyl-3-methyl-[1,2,4]oxadiazole
- 5-(Bromomethyl)-3-methyl-1,2,4-oxadiazole
- Inchi： 1S/C4H5BrN2O/c1-3-6-4(2-5)8-7-3/h2H2,1H3
- InChI Key： FGBNCTRUUSJCIS-UHFFFAOYSA-N
- SMILES： BrCC1=NC(C)=NO1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 80.4
Topological Polar Surface Area: 38.9

5-(Bromomethyl)-3-methyl-1,2,4-oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM336854-100mg	5-(bromomethyl)-3-methyl-1,2,4-oxadiazole	875644-71-6	95%+	100mg	$***	2023-05-29
Chemenu	CM336854-250mg	5-(bromomethyl)-3-methyl-1,2,4-oxadiazole	875644-71-6	95%+	250mg	$***	2023-05-29
Chemenu	CM336854-500mg	5-(bromomethyl)-3-methyl-1,2,4-oxadiazole	875644-71-6	95%+	500mg	$744	2022-08-31
Chemenu	CM336854-1g	5-(bromomethyl)-3-methyl-1,2,4-oxadiazole	875644-71-6	95%+	1g	$***	2023-05-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1155732-100mg	5-(Bromomethyl)-3-methyl-1,2,4-oxadiazole	875644-71-6	95%	100mg	￥ǾǈƠȈ	2023-07-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1155732-250mg	5-(Bromomethyl)-3-methyl-1,2,4-oxadiazole	875644-71-6	95%	250mg	￥ƠƠȣǈ	2023-07-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1155732-1g	5-(Bromomethyl)-3-methyl-1,2,4-oxadiazole	875644-71-6	95%	1g	￥ɍǾźɍ	2023-07-25
Enamine	EN300-185424-0.05g	5-(bromomethyl)-3-methyl-1,2,4-oxadiazole	875644-71-6	95%	0.05g	$252.0	2023-09-18
Enamine	EN300-185424-0.1g	5-(bromomethyl)-3-methyl-1,2,4-oxadiazole	875644-71-6	95%	0.1g	$376.0	2023-09-18
Enamine	EN300-185424-0.25g	5-(bromomethyl)-3-methyl-1,2,4-oxadiazole	875644-71-6	95%	0.25g	$538.0	2023-09-18